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Compound of Interest

Compound Name: 1-Benzyl-1,4-dihydronicotinamide

Cat. No.: B015336 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Benzyl-1,4-dihydronicotinamide (BNAH), a common synthetic analog of the cofactor NADH.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Hazard Assessment and Safety Precautions
Safety data for 1-Benzyl-1,4-dihydronicotinamide presents some inconsistencies across

suppliers. While some sources classify it as non-hazardous, others issue a "Warning" and

associate it with specific hazard statements.[1] Given this conflicting information, it is imperative

to handle this compound with caution, assuming it to be hazardous.

Key Hazards:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

Personal Protective Equipment (PPE): Before handling or preparing for disposal, ensure the

following PPE is worn:
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Gloves: Chemical impermeable gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Ventilation: Use in a well-ventilated area or under a chemical fume hood.[1][2]

Chemical and Physical Properties
Understanding the properties of 1-Benzyl-1,4-dihydronicotinamide is crucial for its safe

handling and disposal. This compound is known to be sensitive to light and air.[3][4]

Property Value

Molecular Formula C₁₃H₁₄N₂O[2][5]

Molecular Weight 214.26 g/mol [5][6]

Appearance
Yellow solid or light yellow to brown

powder/crystal[2][7]

Melting Point 112 - 123 °C[2][3][7]

Solubility Slightly soluble in Methanol[2][5]

Stability Light and air-sensitive[3][4]

Storage
Store in a refrigerator, tightly sealed, and

protected from light[1]

Step-by-Step Disposal Protocol
The recommended disposal method for 1-Benzyl-1,4-dihydronicotinamide is to treat it as

chemical waste. Do not dispose of this chemical down the drain or in regular solid waste.[8]

Experimental Protocol: Waste Collection and Disposal

Waste Segregation:
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Solid Waste: Collect surplus or expired solid 1-Benzyl-1,4-dihydronicotinamide in a

designated, clearly labeled hazardous waste container. Ensure the container is compatible

with the chemical.

Contaminated Materials: Any items grossly contaminated with the compound (e.g.,

weighing boats, gloves, paper towels) should also be placed in this solid chemical waste

container.

Solutions: Solutions containing 1-Benzyl-1,4-dihydronicotinamide should be collected in

a separate, labeled hazardous liquid waste container. Do not mix with incompatible waste

streams.

Container Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "1-
Benzyl-1,4-dihydronicotinamide".

List all constituents of the waste, including any solvents.

Keep the container closed at all times, except when adding waste.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure and away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

waste disposal company to arrange for pickup and proper disposal.[1]

Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Evacuate: Ensure personnel are moved to a safe area, upwind of the spill if possible.[2]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the powder from becoming airborne.[1] Avoid creating dust.

Cleanup:

Wearing appropriate PPE, carefully sweep or scoop up the spilled solid material.

Place the collected material into a designated hazardous waste container.

Clean the spill area thoroughly with soap and water.[2]

Reporting: Report the spill to your laboratory supervisor and EHS department as required by

your institution's policies.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper handling and

disposal of 1-Benzyl-1,4-dihydronicotinamide.
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Disposal Pathway
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Caption: Disposal decision workflow for 1-Benzyl-1,4-dihydronicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

